1,4-dimethyl-2,3-dihydro-1H-imidazol-2-one

• IUPAC Name: 3,5-dimethyl-1H-imidazol-2-one
• InChI: InChI=1S/C5H8N2O/c1-4-3-7(2)5(8)6-4/h3H,1-2H3,(H,6,8)
• InChI Key: HMNBBWXXNYVGPS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(C(=O)N1)C
• Molecular Formula: C5H8N2O
• Molecular Weight: 112.13 g/mol
• CAS No.: 93782-02-6

Description

“1,4-dimethyl-2,3-dihydro-1H-imidazol-2-one” is a chemical compound with the CAS Number: 93782-02-6. It has a molecular weight of 112.13 and its IUPAC name is 1,4-dimethyl-1,3-dihydro-2H-imidazol-2-one. It is a solid or viscous liquid at room temperature.

Synthesis Analysis

The synthesis of imidazole compounds has been a topic of interest in recent years due to their broad range of chemical and biological properties. The synthesis of this compound specifically is not detailed in the sources I found, but there have been advances in the regiocontrolled synthesis of substituted imidazoles.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Chemical Reactions Analysis

While specific chemical reactions involving “this compound” are not detailed in the sources I found, imidazole compounds are known to be key components in a variety of functional molecules used in everyday applications.

Physical and Chemical Properties Analysis

“this compound” is a white or colorless solid that is highly soluble in water and other polar solvents. It is stored in a dry, room temperature environment.

Scientific Research Applications

Synthesis and Characterization

1,4-Dimethyl-2,3-dihydro-1H-imidazol-2-one and its derivatives have been synthesized and characterized, playing a crucial role in the study of molecular structures and chemical properties. Various synthesis pathways have been reported, contributing significantly to medicinal chemistry and materials science.

• The synthesis of various imidazole derivatives, including this compound variants, has been explored extensively. For instance, the synthesis of 3,4-disubstituted-6,7-dihydro-imidazo[2,1-b][1,3]thiazoles and 3,4-disubstituted-7,8-dihydro-6H-imidazo[2,1-b][1,3]thiazines was conducted, focusing on their cytotoxic effects on cancer cells and detailed spectral characterization (Meriç, Incesu, & Hatipoğlu, 2008).
• The interaction of imidazole derivatives with other chemical entities, such as in the formation of molecular donor-acceptor adducts, highlights the compound's versatility in forming various chemical structures and its potential applications in chemical synthesis (El-Hellani et al., 2013).

Catalysis and Chemical Reactions

Imidazole derivatives, including this compound, are key components in catalysis and various chemical reactions, showcasing their significance in synthesizing complex organic compounds and facilitating chemical transformations.

• The use of imidazole derivatives in catalytic processes has been documented. For example, copper(I) complexes with imidazole derivatives have been used as heterogeneous catalysts in the synthesis of certain organic compounds, demonstrating the compound's role in facilitating chemical reactions and its potential in catalysis (Hajjami et al., 2017).
• The ambivalent nucleophilicity of certain imidazole-2-thiones, including 1,4,5-trisubstituted derivatives, indicates their versatile reactivity, making them important in various chemical reactions (Mlostoń et al., 2008).

Reactivity and Computational Studies

The reactivity of this compound derivatives has been a subject of extensive research, combining experimental and computational approaches to understand their chemical behavior and potential applications in various fields.

• In-depth computational studies combined with experimental approaches have been conducted to understand the reactivity of newly synthesized imidazole derivatives. These studies encompass various spectroscopic methods and computational calculations, highlighting the compound's potential in scientific research (Hossain et al., 2018).

Safety and Hazards

This compound is associated with several hazard statements including H302-H315-H319-H335, indicating potential harm if swallowed, skin irritation, eye irritation, and respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

Imidazole compounds have become an important synthon in the development of new drugs. They show a broad range of biological activities and are the basic core of some natural products. Therefore, the future directions of “1,4-dimethyl-2,3-dihydro-1H-imidazol-2-one” could potentially involve further exploration of its properties and applications in drug development.

Mechanism of Action

Target of Action

The compound “1,4-dimethyl-2,3-dihydro-1H-imidazol-2-one” is a type of imidazole, a five-membered heterocyclic moiety . Imidazoles are known to have a broad range of chemical and biological properties and are the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures . .

Mode of Action

Imidazole derivatives are known to show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities

Biochemical Pathways

Given the broad range of activities of imidazole derivatives, it can be inferred that multiple pathways could potentially be affected .

Result of Action

Imidazole derivatives are known to exhibit a wide range of biological activities , suggesting that this compound could potentially have diverse effects at the molecular and cellular level.

Action Environment

It is known that the compound is a solid or viscous liquid at room temperature , suggesting that it may be stable under normal environmental conditions.